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Compound of Interest

Compound Name: 5,7-Dimethyl-8-hydroxyquinoline

Cat. No.: B1300873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5,7-Dimethyl-8-hydroxyquinoline, a substituted derivative of the versatile chelating agent 8-

hydroxyquinoline, is a compound of significant interest in medicinal chemistry and materials

science. Its unique structural features, characterized by the presence of methyl groups at the 5

and 7 positions of the quinoline ring, modulate its physicochemical and biological properties.

This technical guide provides a comprehensive overview of 5,7-Dimethyl-8-hydroxyquinoline,

including its chemical identity, physicochemical properties, detailed synthesis and analytical

protocols, and an exploration of its biological activities and potential mechanisms of action.

Chemical Identity and Properties
5,7-Dimethyl-8-hydroxyquinoline is a solid organic compound with the chemical formula

C₁₁H₁₁NO. Its structure consists of a quinoline core with a hydroxyl group at position 8 and

methyl groups at positions 5 and 7.

Table 1: Chemical Identifiers for 5,7-Dimethyl-8-hydroxyquinoline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1300873?utm_src=pdf-interest
https://www.benchchem.com/product/b1300873?utm_src=pdf-body
https://www.benchchem.com/product/b1300873?utm_src=pdf-body
https://www.benchchem.com/product/b1300873?utm_src=pdf-body
https://www.benchchem.com/product/b1300873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 37873-29-3

Molecular Formula C₁₁H₁₁NO

IUPAC Name 5,7-dimethylquinolin-8-ol

SMILES Cc1cc(C)c2c(c1O)nccc2

InChI Key UKWMNFHGYXRSFQ-UHFFFAOYSA-N

Table 2: Physicochemical Properties of 5,7-Dimethyl-8-hydroxyquinoline

Property Value Reference

Molecular Weight 173.21 g/mol

Appearance White to light yellow solid

Melting Point 95-98 °C

Boiling Point 126-129 °C (at 4 Torr)

pKa 5.67 ± 0.30 (Predicted)

LogP 2.5 (Predicted)

Solubility

Soluble in organic solvents

such as chloroform and

methanol.

Synthesis and Analysis
Synthetic Approach
The synthesis of 5,7-Dimethyl-8-hydroxyquinoline can be achieved through established

methods for quinoline synthesis, such as the Skraup or Friedländer synthesis, followed by

appropriate substitution reactions. A plausible synthetic route, inferred from general procedures

for substituted 8-hydroxyquinolines, is the Skraup synthesis using 2,4-dimethyl-6-aminophenol

as the starting material.
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Experimental Protocol: Synthesis of 5,7-Dimethyl-8-hydroxyquinoline via Skraup Synthesis

Materials:

2,4-dimethyl-6-aminophenol

Glycerol

Concentrated Sulfuric Acid

Aniline (as a moderator)

Iron(II) sulfate (as an oxidizing agent)

Sodium hydroxide solution

Hydrochloric acid solution

Ethanol

Dichloromethane

Procedure:

In a three-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer,

and dropping funnel, carefully add concentrated sulfuric acid to glycerol with cooling.

Add 2,4-dimethyl-6-aminophenol and a small amount of aniline to the mixture.

Heat the mixture gently and add iron(II) sulfate.

The reaction is exothermic; control the temperature by cooling if necessary. After the initial

vigorous reaction subsides, heat the mixture to 130-140°C for 3-4 hours.

Cool the reaction mixture and cautiously pour it into a large volume of cold water.

Neutralize the acidic solution with a concentrated sodium hydroxide solution until the product

precipitates.
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Filter the crude product and wash it with water.

For purification, dissolve the crude product in dilute hydrochloric acid, treat with activated

charcoal, and filter.

Reprecipitate the product by adding a sodium hydroxide solution.

Filter the purified product, wash with water, and dry.

Recrystallize the final product from ethanol or an ethanol-water mixture to obtain pure 5,7-
Dimethyl-8-hydroxyquinoline.

2,4-dimethyl-6-aminophenol

Skraup Reaction

Glycerol + H₂SO₄

5,7-Dimethyl-8-hydroxyquinoline

Click to download full resolution via product page

Caption: Synthetic pathway for 5,7-Dimethyl-8-hydroxyquinoline.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis and

purity assessment of 5,7-Dimethyl-8-hydroxyquinoline.

Experimental Protocol: HPLC Analysis

Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:
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A mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% trifluoroacetic acid. The exact

ratio may need to be optimized.

Procedure:

Prepare a standard solution of 5,7-Dimethyl-8-hydroxyquinoline of known concentration in

the mobile phase.

Prepare the sample solution by dissolving the synthesized product in the mobile phase.

Set the flow rate to 1.0 mL/min and the UV detection wavelength to approximately 254 nm.

Inject the standard and sample solutions into the HPLC system.

Identify the peak corresponding to 5,7-Dimethyl-8-hydroxyquinoline by comparing the

retention time with the standard.

Determine the purity of the sample by calculating the peak area percentage.

Biological Activities and Signaling Pathways
8-Hydroxyquinoline and its derivatives are known to possess a wide spectrum of biological

activities, which are often attributed to their ability to chelate metal ions. While specific data for

5,7-Dimethyl-8-hydroxyquinoline is limited, its biological profile can be inferred from related

compounds.

Potential Biological Activities:

Anticancer Activity: Many 8-hydroxyquinoline derivatives exhibit cytotoxicity against various

cancer cell lines. The proposed mechanisms include the induction of apoptosis and the

inhibition of key signaling pathways involved in cell proliferation and survival. For instance, a

novel 8-hydroxyquinoline derivative has been shown to suppress tumor invasiveness in

esophageal carcinoma by downregulating the chemokine (C-C motif) ligand 5 (CCL5).

Another quinoline derivative has been reported to inhibit the PI3K/AKT/mTOR signaling

pathway in colorectal cancer.

Antimicrobial Activity: The ability of 8-hydroxyquinolines to chelate essential metal ions for

microbial growth makes them effective antibacterial and antifungal agents.
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Neuroprotective Effects: Some derivatives have shown promise in the context of

neurodegenerative diseases. For example, certain 8-hydroxyquinolines have been observed

to affect the calpain-calpastatin signaling pathway, which is implicated in neuronal cell death.

Potential Signaling Pathway Involvement:

Based on studies of related compounds, 5,7-Dimethyl-8-hydroxyquinoline may interact with

various signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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